Cas no 80026-13-7 (BENZENAMINE, 4-BROMO-2-CHLORO-3-METHYL-)
80026-13-7 structure
Product name:BENZENAMINE, 4-BROMO-2-CHLORO-3-METHYL-
BENZENAMINE, 4-BROMO-2-CHLORO-3-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- BENZENAMINE, 4-BROMO-2-CHLORO-3-METHYL-
- 2-chloro-3-methyl-4-bromoaniline
- 4-Bromo-2-chloro-3-methylaniline
- 4-Bromo-2-chloro-3-methyl-phenylamine
- E72722
- BS-32821
- SCHEMBL10989330
- 80026-13-7
- SY265316
- MFCD30478267
-
- MDL： MFCD30478267
- Inchi： InChI=1S/C7H7BrClN/c1-4-5(8)2-3-6(10)7(4)9/h2-3H,10H2,1H3
- InChI Key： DVANUDQKFCIAGT-UHFFFAOYSA-N
- SMILES： CC1=C(C=CC(=C1Cl)N)Br
Computed Properties
- Exact Mass: 218.94504g/mol
- Monoisotopic Mass: 218.94504g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
- XLogP3: 2.9
BENZENAMINE, 4-BROMO-2-CHLORO-3-METHYL- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | M0132356-1g |
4-Bromo-2-chloro-3-methylaniline |
80026-13-7 | 95% | 1g |
RMB 2012.00 | 2025-02-21 | |
| A2B Chem LLC | AI56571-250mg |
4-Bromo-2-chloro-3-methylaniline |
80026-13-7 | 98% | 250mg |
$160.00 | 2024-04-19 | |
| abcr | AB606338-5g |
4-Bromo-2-chloro-3-methylaniline; . |
80026-13-7 | 5g |
€1123.80 | 2024-07-19 | ||
| abcr | AB606338-10g |
4-Bromo-2-chloro-3-methylaniline; . |
80026-13-7 | 10g |
€1871.60 | 2024-07-19 | ||
| abcr | AB606338-1g |
4-Bromo-2-chloro-3-methylaniline; . |
80026-13-7 | 1g |
€352.80 | 2024-07-19 | ||
| Cooke Chemical | M0132356-250mg |
4-Bromo-2-chloro-3-methylaniline |
80026-13-7 | 95% | 250mg |
RMB 804.80 | 2025-02-21 | |
| 1PlusChem | 1P00IDJV-5g |
Benzenamine, 4-bromo-2-chloro-3-methyl- |
80026-13-7 | 97% | 5g |
$875.00 | 2025-02-28 | |
| A2B Chem LLC | AI56571-5g |
4-Bromo-2-chloro-3-methylaniline |
80026-13-7 | 97% | 5g |
$825.00 | 2024-04-19 | |
| abcr | AB606338-250mg |
4-Bromo-2-chloro-3-methylaniline; . |
80026-13-7 | 250mg |
€202.10 | 2024-07-19 | ||
| eNovation Chemicals LLC | Y1052140-5g |
4-Bromo-2-chloro-3-methylaniline |
80026-13-7 | 95% | 5g |
$1010 | 2025-03-01 |
BENZENAMINE, 4-BROMO-2-CHLORO-3-METHYL- Related Literature
-
Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80026-13-7)BENZENAMINE, 4-BROMO-2-CHLORO-3-METHYL-
Purity:99%
Quantity:1g
Price ($):306